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Tricosane Handling and Storage Guide

Q1: What are the basic physical properties and recommended storage conditions for tricosane?

The table below summarizes the key handling information for this compound.

Property Specification / Recommended Condition

Chemical Name n-Tricosane [1]

CAS RN 638-67-5 [1] [2]

Physical State (at 20°C) Solid; white powder to crystalline flakes [1] [2]

Melting Point 47 - 50 °C [1] [2]

Recommended Storage Room temperature, in a cool and dark place (<15°C recommended) [2]

Packaging Sealed container (e.g., glass bottle) [2]

Q2: Are there any specific handling precautions for tricosane?

While tricosane is generally stable, you should observe the following practices:
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Light Sensitivity: Although not explicitly stated for tricosane, storing it in a dark place or in an

amber container aligns with good practice for preserving the integrity of many organic compounds
and is recommended by at least one supplier [2].

Contamination Control: Always use clean, dry utensils to handle the material and keep the
container tightly sealed when not in use to prevent contamination by moisture or other substances.

General Lab Safety: As with all laboratory chemicals, wearing appropriate personal protective
equipment (PPE) such as gloves and safety glasses is advised.

Experimental Data & Protocols

Q3: What is the experimental protocol for using tricosane as a standard in Gas Chromatography

(GC)?

Tricosane with a high purity level (>99.0%) is commonly used as a standard material for Gas

Chromatography (GC) [2]. The following workflow outlines a general procedure for its use.
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Start: Prepare Tricosane Standard

Weigh precise amount
of solid tricosane

Dissolve in suitable
organic solvent (e.g., Benzene)

Prepare serial dilutions
to desired concentration

Inject into GC system

Analyze chromatogram
for retention time and peak area

End: Calibration or Sample Analysis

Click to download full resolution via product page

Workflow Steps:

Preparation: Obtain a high-purity tricosane standard (>99.0%) [2].

Weighing: Precisely weigh a small amount of solid tricosane using an analytical balance.
Dissolution: Dissolve the weighed tricosane in an appropriate organic solvent. Benzene is a known

suitable solvent, though other solvents may be used depending on the application [2].
Dilution: Perform serial dilutions to create a calibration curve with a range of known concentrations.
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GC Analysis: Inject the prepared standards into the Gas Chromatograph using your instrument's

established method.
Data Analysis: Use the resulting data (retention time, peak area) to identify tricosane in unknown

samples or to calibrate the instrument for quantitative analysis.

Q4: What quantitative physicochemical data is available for experimental design?

For modeling and environmental fate studies, the following data can be critical.

Parameter Value Notes / Source

Molecular Formula C₂₃H₄₈ [1] [2] -

Molecular Mass 324.6 g/mol [1] -

Octanol-Water Partition Coefficient (Log
P)

11.64 [1] High, indicates strong
lipophilicity

Water Solubility (at 20°C) 2.95 x 10⁻⁷ mg/L
[1]

Very low

Vapour Pressure (at 20°C) 1.60 mPa [1] Low volatility

Density 0.797 g/ml [1] -

Troubleshooting Common Issues

Q5: What should I do if my tricosane standard appears to have degraded or given anomalous results?

Check Purity: Verify the certificate of analysis for the purity grade and expiration date. For critical
work, use a freshly opened vial or repurify if necessary.

Inspect Storage Conditions: Ensure the material has been stored in a cool, dark place as
recommended. Exposure to heat or light can potentially alter the substance.

Confirm Solubility: Ensure the compound is fully dissolved in your chosen solvent. Incomplete
dissolution will lead to inaccurate concentrations.

Review GC Method: Check your GC instrument method, including the injector and detector
temperatures, to ensure they are appropriate for a high molecular weight hydrocarbon like tricosane.
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I hope this technical guide helps you work effectively with tricosane in your experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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